3-Cyclopropoxy-N-methylpyridin-4-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 3-cyclopropyloxy-N-methylpyridin-4-amine
• InChI: InChI=1S/C9H12N2O/c1-10-8-4-5-11-6-9(8)12-7-2-3-7/h4-7H,2-3H2,1H3,(H,10,11)
• InChI Key: SYTHGGOMGQRVNW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=NC=C1)OC2CC2

Description

3-Cyclopropoxy-N-methylpyridin-4-amine is a pyridine derivative featuring a cyclopropoxy substituent at the 3-position and a methylamine group at the 4-position. It is commercially available through custom synthesis services (e.g., AK Scientific) but lacks detailed public data on its physicochemical properties or biological activity . Its structural uniqueness lies in the cyclopropoxy group, which may confer distinct electronic and steric properties compared to other pyridine-based amines.

Preparation Methods

The synthesis of 3-Cyclopropoxy-N-methylpyridin-4-amine can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura cross-coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions . The specific reaction conditions, such as temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the product.

Industrial production methods for this compound may involve scaling up the laboratory synthesis procedures while ensuring safety and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the efficiency and reproducibility of the synthesis process.

Chemical Reactions Analysis

3-Cyclopropoxy-N-methylpyridin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where nucleophiles replace the existing substituents.

Common reagents and conditions used in these reactions include palladium catalysts for cross-coupling reactions, strong acids or bases for substitution reactions, and specific solvents like ethanol or dichloromethane. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Cyclopropoxy-N-methylpyridin-4-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It can be used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N-methylpyridin-4-amine involves its interaction with specific molecular targets. For instance, similar compounds have been shown to act as potassium channel blockers, which can affect the flow of potassium ions across cell membranes . This interaction can modulate cellular activities and has potential therapeutic implications for conditions like multiple sclerosis and other neurological disorders.

Comparison with Similar Compounds

N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Structure : Cyclopropylamine linked to a pyrazole ring fused with pyridine.
• Synthesis : Copper-catalyzed coupling of 3-(4-iodo-3-methyl-1H-pyrazol-1-yl)pyridine with cyclopropanamine, yielding 17.9% after purification.
• Properties : Melting point 104–107°C; HRMS (ESI) m/z 215 ([M+H]⁺) .

3-Methyl-N-(3-(methylthio)propyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Structure : Methylthiopropylamine substituent on a pyrazole-pyridine scaffold.
• Properties : IR absorption at 3298 cm⁻¹ (N–H stretch); NMR data confirms regiochemistry .

N-Substituted Tetrahydro-2H-pyran-4-amine Derivatives

• Examples :
  • Example 13 : Molecular formula C₂₆H₃₈N₂O₂, mass 411.1. Features a phenyl-dihydropyridine moiety .
  • Example 14 : Molecular formula C₂₅H₃₈N₂O₂, mass 399.2. Synthesized via hydrogenation of dihydropyridine intermediates using Pd/C .

Trifluoromethylpyridine-Piperazine Derivatives

• Example : (4R)-3-methyl-N-[(1R,3S)-3-(methoxymethyl)-3-(4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl-carbonyl)cyclopentyl]tetrahydro-2H-pyran-4-amine.
• Synthesis : Reductive amination with Pd/C; molecular weight 512.2 .

N-Cyclopropyl-6-(3-methylpiperazin-1-yl)pyrimidin-4-amine Hydrochloride

• Structure : Pyrimidine core with cyclopropylamine and piperazine substituents.
• Properties : Molecular weight 269.77; hydrochloride salt enhances solubility .

Physicochemical and Structural Comparison

Compound	Core Structure	Key Substituents	Molecular Weight	Synthetic Method
3-Cyclopropoxy-N-methylpyridin-4-amine	Pyridine	3-Cyclopropoxy, 4-N-methylamine	Not reported	Custom synthesis (e.g., AK Sci)
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole-pyridine	Cyclopropylamine, methylpyrazole	215 ([M+H]⁺)	Copper-catalyzed coupling
Example 14 (Tetrahydro-2H-pyran-4-amine)	Tetrahydro-2H-pyran	Cyclopentyl, phenylpiperidine	399.2	Hydrogenation with Pd/C
Trifluoromethylpyridine-Piperazine Derivative	Tetrahydro-2H-pyran	Trifluoromethylpyridine, piperazine	512.2	Reductive amination
N-Cyclopropyl-pyrimidin-4-amine HCl	Pyrimidine	Cyclopropylamine, piperazine	269.77	Not detailed

Key Observations :

• Cyclopropoxy vs.
• Trifluoromethyl Groups : Derivatives with trifluoromethylpyridine (e.g., ) exhibit higher molecular weights (>500) and enhanced lipophilicity, which may improve blood-brain barrier penetration.